Cas no 730976-75-7 (1-4-(Propan-2-yl)benzenesulfonylpiperazine)

• Product Name: 1-4-(Propan-2-yl)benzenesulfonylpiperazine
• CAS No: 730976-75-7
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• MDL: MFCD03444528
• CID: 844013
• PubChem ID: 2398130
• Update Time: 2025-04-19

1-4-(Propan-2-yl)benzenesulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-ISOPROPYLPHENYL)SULFONYL]PIPERAZINE
• SCHEMBL9976064
• Oprea1_499395
• J-504076
• CS-0221179
• AKOS000268800
• 1-(4-propan-2-ylphenyl)sulfonylpiperazine
• VS-06369
• EN300-08514
• Z56946082
• MFCD03444528
• 1-((4-Isopropylphenyl)sulfonyl)piperazine
• 730976-75-7
• 1-{[4-(propan-2-yl)phenyl]sulfonyl}piperazine
• 1-[4-(propan-2-yl)benzenesulfonyl]piperazine
• ALBB-002091
• G19338
• BBL017655
• 1-(4-isopropylbenzenesulfonyl)piperazine
• STK466204
• 1-4-(Propan-2-yl)benzenesulfonylpiperazine

• MDL： MFCD03444528
• Inchi： 1S/C13H20N2O2S/c1-11(2)12-3-5-13(6-4-12)18(16,17)15-9-7-14-8-10-15/h3-6,11,14H,7-10H2,1-2H3
• InChI Key： UIJPDEFOQMIKFK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)C)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 268.12454906g/mol
• Monoisotopic Mass: 268.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.8Ų

1-4-(Propan-2-yl)benzenesulfonylpiperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides